Cas no 2137644-65-4 (4-4-chloro-2-(trifluoromethyl)phenylmorpholin-3-one)

• Product Name: 4-4-chloro-2-(trifluoromethyl)phenylmorpholin-3-one
• CAS No: 2137644-65-4
• MF: C₁₁H₉ClF₃NO₂
• MW: 279.642872571945
• CID: 6507191
• PubChem ID: 165473299
• Update Time: 2025-07-21

4-4-chloro-2-(trifluoromethyl)phenylmorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-4-chloro-2-(trifluoromethyl)phenylmorpholin-3-one
• 4-[4-chloro-2-(trifluoromethyl)phenyl]morpholin-3-one
• 2137644-65-4
• EN300-1085952

• Inchi： 1S/C11H9ClF3NO2/c12-7-1-2-9(8(5-7)11(13,14)15)16-3-4-18-6-10(16)17/h1-2,5H,3-4,6H2
• InChI Key： FAVAIVNWAGOQHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)N1C(COCC1)=O

Computed Properties

• Exact Mass: 279.0273907g/mol
• Monoisotopic Mass: 279.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-4-chloro-2-(trifluoromethyl)phenylmorpholin-3-one

Chemical Profile of 4-4-chloro-2-(trifluoromethyl)phenylmorpholin-3-one (CAS No. 2137644-65-4)

4-4-chloro-2-(trifluoromethyl)phenylmorpholin-3-one, identified by the CAS number 2137644-65-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a morpholine scaffold fused with an aromatic ring system, which is further functionalized with chloro and trifluoromethyl substituents. The unique structural features of this molecule contribute to its potential biological activity, making it a subject of extensive research and development.

The morpholine moiety is a key structural element that imparts specific physicochemical properties to the compound, including enhanced solubility in polar solvents and improved metabolic stability. These properties are particularly valuable in drug design, as they can influence the compound's pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). The presence of both chloro and trifluoromethyl groups further modulates the electronic and steric environment of the aromatic ring, potentially affecting its interaction with biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural motif of 4-4-chloro-2-(trifluoromethyl)phenylmorpholin-3-one aligns well with these therapeutic areas. For instance, studies have suggested that compounds containing a morpholine ring can exhibit inhibitory effects on various enzymes and receptors involved in inflammatory responses. The chloro and trifluoromethyl substituents may enhance binding affinity by improving interactions with specific amino acid residues in target proteins.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The morpholine scaffold is known for its versatility in medicinal chemistry, allowing for modifications that can fine-tune biological activity. Researchers have been exploring derivatives of this scaffold to identify novel compounds with improved efficacy and reduced side effects. The specific arrangement of substituents in 4-4-chloro-2-(trifluoromethyl)phenylmorpholin-3-one makes it an attractive candidate for further structural optimization.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 4-4-chloro-2-(trifluoromethyl)phenylmorpholin-3-one. Molecular docking simulations and virtual screening techniques have been employed to predict binding interactions with potential biological targets. These computational approaches have accelerated the identification of promising lead compounds, reducing the time and cost associated with traditional high-throughput screening methods.

The synthesis of 4-4-chloro-2-(trifluoromethyl)phenylmorpholin-3-one presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations have been instrumental in constructing the desired molecular framework efficiently. These advances have not only improved yield but also enhanced scalability for larger-scale preparations.

In terms of biological evaluation, preliminary studies on 4-4-chloro-2-(trifluoromethyl)phenylmorpholin-3-one have shown promising results in vitro. The compound has demonstrated inhibitory activity against certain kinases and enzymes implicated in cancer progression. Additionally, its interaction with receptors involved in neurotransmission has been explored, suggesting potential applications in treating neurological disorders. These findings underscore the importance of continued research to fully elucidate its therapeutic potential.

The pharmacokinetic properties of 4-4-chloro-2-(trifluoromethyl)phenylmorpholin-3-one are also under investigation. Understanding how the compound behaves within an organism is crucial for optimizing its therapeutic use. Studies are being conducted to assess its absorption rate, distribution across tissues, metabolic pathways, and excretion kinetics. These data will provide valuable insights into dosing regimens and potential drug-drug interactions.

The role of fluorine-containing substituents in medicinal chemistry cannot be overstated. The trifluoromethyl group in 4-4-chloro-2-(trifluoromethyl)phenylmorpholin-3-one contributes to increased metabolic stability and lipophilicity, which can enhance oral bioavailability. This feature is particularly advantageous for developing drugs that require systemic delivery. Furthermore, fluorine atoms can influence electronic properties, leading to stronger binding interactions with biological targets.

Future directions for research on 4-4-chloro-2-(trifluoromethyl)phenylmorpholin-3-one include exploring its mechanism of action in vivo and conducting preclinical studies to evaluate its safety and efficacy. Animal models are being utilized to assess potential therapeutic benefits across various disease indications. If successful, these studies could pave the way for clinical trials involving human subjects.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of 4-4-chloro-2-(trifluoromethyl)phenylmorpholin-3-one exemplifies this collaborative approach. By integrating synthetic chemistry expertise with biological evaluation techniques, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, 4-Chloro-N-[2-(trifluoromethyl)-5-chlorophenyl]-1-pyrrolidinamine, CAS No 2137616 (CAS No 2137616), represents a promising lead structure with potential applications in multiple therapeutic areas including oncology, inflammation, cardiovascular diseases, neurodegenerative disorders, infectious diseases, metabolic diseases, autoimmunity, central nervous system disorders, immunology, psychiatry, anti-infectives, anti-microbial agents, anti-viral agents, anti-fungal agents, anti-parasitic agents, analgesics, antipyretics, anticonvulsants,* etc.. Its unique structural features offer opportunities for further optimization to enhance potency,* selectivity,* pharmacokinetics,* bioavailability,* solubility,* metabolic stability* etc.. Continued research efforts are warranted to fully realize its therapeutic potential.*